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Compound of Interest

Compound Name: 2,6-Dibromo-4-methylaniline

Cat. No.: B181599

An In-Depth Technical Guide to 2,6-Dibromo-4-methylaniline

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,6-Dibromo-4-methylaniline, with a focus on its molecular characteristics. This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Molecular Identity and Properties

2,6-Dibromo-4-methylaniline is a halogenated aromatic amine that serves as a versatile
intermediate in the synthesis of various organic compounds, including pharmaceuticals,
agrochemicals, and dyes.[1][2] Its chemical structure consists of a toluene core with two
bromine atoms and an amino group attached to the benzene ring.

The fundamental molecular details of 2,6-Dibromo-4-methylaniline are summarized in the
table below.
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Property Value Source
Molecular Formula C7H7Br2N [LI[21031[41[5]
Molecular Weight 264.947 g/mol [1]

CAS Number 6968-24-7 [11[3]
Appearance Light brown or cream powder [1][6]
Melting Point 74-76 °C [1][2]

Boiling Point 283.3 °C at 760 mmHg [1]

Density 1.887 g/cm3 [1]

Solubility Insoluble in water [1][2]

Flash Point 125.2 °C [1]

Experimental Protocols
Synthesis of 2,6-Dibromo-4-methylaniline

A common method for the synthesis of 2,6-Dibromo-4-methylaniline involves the bromination
of p-toluidine. The following is a general laboratory procedure:

Dissolve p-Toluidine (1.07 g, 0.01 mol) in chloroform (CHCI3) and stir for 5 minutes at room
temperature.

e Add N-bromosuccinimide (NBS) (3.56 g, 0.02 mol) to the solution.

o Continue stirring the reaction mixture for 30 minutes.

» After the reaction is complete, filter the mixture.

o Concentrate the filtrate to obtain the crude product.

 Purify the crude product by column chromatography to yield 2,6-Dibromo-4-methylaniline.

[5]
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Purification by Recrystallization

For further purification, 2,6-Dibromo-4-methylaniline can be recrystallized. This can be
achieved by dissolving the compound in a solution of 80% ethanol and 20% distilled water to
obtain colorless single crystals in the form of needles.[7]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2,6-
Dibromo-4-methylaniline.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2,6-Dibromo-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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